Cas no 886498-79-9 (2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile)

2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile structure
886498-79-9 structure
Product Name:2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile
CAS No:886498-79-9
MF:C9H7F2NO
MW:183.154789209366
MDL:MFCD04115920
CID:3142771
PubChem ID:17750667
Update Time:2025-04-21

2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile
    • 3,5-Difluoro-4-methoxyphenylacetonitrile
    • D96282
    • DTXSID101270429
    • LKB49879
    • AKOS006292399
    • JS-4275
    • 3,5-Difluoro-4-methoxybenzeneacetonitrile
    • CS-0330584
    • MFCD04115920
    • 886498-79-9
    • MDL： MFCD04115920
    • Inchi： 1S/C9H7F2NO/c1-13-9-7(10)4-6(2-3-12)5-8(9)11/h4-5H,2H2,1H3
    • InChI Key： TYFFXUKQUGHEDM-UHFFFAOYSA-N
    • SMILES： FC1C(=C(C=C(CC#N)C=1)F)OC

Computed Properties

  • Exact Mass: 183.04957017Da
  • Monoisotopic Mass: 183.04957017Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 33Ų

2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
PC6035-1g
3,5-Difluoro-4-methoxyphenylacetonitrile
 886498-79-9 97%
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 £75.00 2025-02-21
Apollo Scientific
PC6035-5g
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 886498-79-9 97%
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 886498-79-9 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1401254-1g
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 886498-79-9 97%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1401254-5g
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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A2B Chem LLC
AH90538-250mg
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 886498-79-9 95%
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abcr
AB280860-1 g
3,5-Difluoro-4-methoxyphenylacetonitrile, 97%; .
 886498-79-9 97%
1g
 €193.10 2023-04-26
abcr
AB280860-5 g
3,5-Difluoro-4-methoxyphenylacetonitrile, 97%; .
 886498-79-9 97%
5g
 €647.00 2023-04-26
abcr
AB280860-10 g
3,5-Difluoro-4-methoxyphenylacetonitrile, 97%; .
 886498-79-9 97%
10g
 €1072.40 2023-04-26

2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:886498-79-9)2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile
Order Number:A940278
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):637.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:886498-79-9)2-(3,5-Difluoro-4-methoxyphenyl)acetonitrile
A940278
Purity:99%
Quantity:10g
Price ($):637.0
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